Cas no 62606-04-6 (Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro-)

Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro- structure
62606-04-6 structure
Product Name:Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro-
CAS No:62606-04-6
MF:C13H9N5O10S
MW:427.303061246872
CID:438394
PubChem ID:71384696
Update Time:2025-04-19

Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro-
    • N-(3-methylsulfonyl-5-nitrophenyl)-2,4,6-trinitroaniline
    • DTXSID40806947
    • N-[3-(Methanesulfonyl)-5-nitrophenyl]-2,4,6-trinitroaniline
    • 62606-04-6
    • Inchi: 1S/C13H9N5O10S/c1-29(27,28)10-3-7(2-8(4-10)15(19)20)14-13-11(17(23)24)5-9(16(21)22)6-12(13)18(25)26/h2-6,14H,1H3
    • InChI Key: MLFDAHHZYLATRD-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=C(C=C(C=1)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 427.00707
  • Monoisotopic Mass: 427.00701267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 752
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 238Ų

Experimental Properties

  • PSA: 218.73
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